Cas no 51039-85-1 (Thiourea, N,N'-bis(2-nitrophenyl)-)

Thiourea, N,N'-bis(2-nitrophenyl)- structure
51039-85-1 structure
Product Name:Thiourea, N,N'-bis(2-nitrophenyl)-
CAS No:51039-85-1
MF:C13H10N4O4S
MW:318.307900905609
CID:363537
PubChem ID:12607346
Update Time:2025-04-19

Thiourea, N,N'-bis(2-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Thiourea, N,N'-bis(2-nitrophenyl)-
    • 1,3-bis(2-nitrophenyl)thiourea
    • N,N'-Bis(2-nitrophenyl)thiourea
    • 51039-85-1
    • DTXSID20504217
    • Inchi: 1S/C13H10N4O4S/c18-16(19)11-7-3-1-5-9(11)14-13(22)15-10-6-2-4-8-12(10)17(20)21/h1-8H,(H2,14,15,22)
    • InChI Key: ZSBYEPFSRGCSLK-UHFFFAOYSA-N
    • SMILES: S=C(NC1C=CC=CC=1[N+](=O)[O-])NC1C=CC=CC=1[N+](=O)[O-]

Computed Properties

  • Exact Mass: 318.0424
  • Monoisotopic Mass: 318.04227599g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 399
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 148Ų

Experimental Properties

  • PSA: 110.34
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